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For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive technical overview of trans-4-
Pentylcyclohexanecarboxylic acid, a versatile organic compound with significant
applications in materials science and as a building block in medicinal chemistry. Authored from
the perspective of a Senior Application Scientist, this document synthesizes core chemical
principles with practical, field-proven insights into its synthesis, characterization, and utility.

IUPAC Nomenclature and Structural Elucidation

The formal IUPAC name for the compound is trans-4-pentylcyclohexane-1-carboxylic acid.[1][2]
The "cycloalkane-carboxylic acid" suffix is used when a carboxyl group is directly attached to a
cycloalkane ring.[1] The numbering of the ring begins at the carbon atom bonded to the
carboxyl group, assigning it position 1. The pentyl group's position is therefore specified as 4.

The stereochemical descriptor "trans"” is critical, indicating that the pentyl group and the
carboxylic acid group are on opposite sides of the cyclohexane ring's plane.[3] This
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configuration imparts specific physical and chemical properties that are distinct from its cis-

isomer. In the chair conformation, the bulky pentyl and carboxylic acid groups preferentially

occupy equatorial positions to minimize steric hindrance, leading to a thermodynamically stable

structure.

Synonyms: The compound is also known by several other names, including trans-4-

Amylcyclohexanecarboxylic acid, 4-trans-Pentyl-1-cyclohexanecarboxylic acid, and the
common abbreviation 5HA.[3][4][5]

Physicochemical and Spectroscopic Data

Accurate characterization is the cornerstone of scientific integrity. The following data provides a

comprehensive profile of trans-4-Pentylcyclohexanecarboxylic acid.

hvsical and Chemical :

Property Value Source(s)
CAS Number 38289-29-1 [3][4]6]
Molecular Formula C12H2202 [3114]
Molecular Weight 198.30 g/mol [1][6]
White to off-white crystalline
Appearance ) [4]
powder/solid
Melting Point 51-57 °C [61[71[8]
Boiling Point 304.6 °C at 760 mmHg [8]
Moderately soluble in polar
organic solvents. The
hydrophobic pentyl chain limits
Solubility solubility in water, while the [3]

hydrophilic carboxylic acid
group allows for solubility in

less polar solvents.

Spectroscopic Profile
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Spectroscopic analysis provides unambiguous confirmation of the compound's structure.

e 1H and 3C NMR Spectroscopy: Nuclear Magnetic Resonance (NMR) spectroscopy is
essential for elucidating the carbon-hydrogen framework. The carboxylic acid proton typically
appears as a broad singlet far downfield (around 12 ppm). The proton on the carbon bearing
the carboxyl group (C1) and the proton on the carbon bearing the pentyl group (C4) are key
diagnostic signals. In 33C NMR, the carbonyl carbon of the carboxylic acid is
characteristically observed in the 170-185 ppm region.[9] Detailed spectral data can be
found in databases such as SDBS and ChemicalBook.

« Infrared (IR) Spectroscopy: The IR spectrum is dominated by two characteristic absorptions
for the carboxylic acid group: a very broad O-H stretching band from approximately 2500 to
3300 cm~! and a strong C=0 (carbonyl) stretching band typically around 1710 cm~! for the
hydrogen-bonded dimer, which is the common form in the solid state.[10][11]

o Mass Spectrometry (MS): Electron ionization mass spectrometry will typically show the
molecular ion peak (M*) at m/z 198. Common fragmentation patterns involve the loss of the
carboxyl group and fragmentation of the pentyl chain and cyclohexane ring.[1]

Synthesis Protocol: A Validated Approach

The synthesis of trans-4-Pentylcyclohexanecarboxylic acid is most effectively achieved
through the catalytic hydrogenation of its aromatic precursor, 4-pentylbenzoic acid. This
method provides good yield and diastereoselectivity for the desired trans isomer.

Reaction Principle

The core of this synthesis is the reduction of the aromatic ring of 4-pentylbenzoic acid using a
heterogeneous catalyst, typically ruthenium on carbon (Ru/C), under hydrogen pressure. The

reaction conditions (temperature, pressure, solvent) are optimized to favor the formation of the
trans isomer.

Click to download full resolution via product page

Step-by-Step Methodology
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This protocol is adapted from established procedures for the hydrogenation of substituted
benzoic acids.[12]

Reactor Charging: To a high-pressure autoclave, add 4-pentylbenzoic acid (1.0 eq.), 5%
Ruthenium on Carbon (Ru/C) catalyst (typically 10-25% by weight of the starting material),
and an aqueous solution of sodium hydroxide (e.g., 10% NaOH). The basic solution is used
to deprotonate the carboxylic acid, forming the sodium salt which is soluble in water and
facilitates the reaction.

Hydrogenation: Seal the autoclave. Purge the vessel with nitrogen gas and then with
hydrogen gas. Pressurize the reactor with hydrogen to approximately 15 bar.

Reaction Execution: Heat the mixture to around 100°C while stirring vigorously. The reaction
progress can be monitored by taking aliquots and analyzing for the disappearance of the
starting material using Thin Layer Chromatography (TLC) or High-Performance Liquid
Chromatography (HPLC). The reaction is typically complete within 20-28 hours.

Catalyst Removal: After cooling the reactor to room temperature and carefully venting the
hydrogen gas, the reaction mixture is filtered through a pad of Celite® to remove the Ru/C
catalyst.

Product Isolation: Transfer the filtrate to a beaker and cool in an ice bath. Slowly acidify the
solution with concentrated hydrochloric acid (HCI) until the pH is acidic (pH ~2). The product,
being a carboxylic acid, will precipitate out of the aqueous solution.

Purification: Collect the solid product by vacuum filtration. Further purification can be
achieved by recrystallization from a suitable solvent system, such as heptane or an
ethanol/water mixture, to yield the final product with high purity.

Self-Validation: The identity and purity of the synthesized compound must be confirmed by the
spectroscopic methods detailed in Section 2.2 and by melting point analysis. The ratio of trans
to cis isomers can be determined by *H NMR analysis of the crude product.[12]

Applications in Research and Development

The unique bifunctional nature of trans-4-Pentylcyclohexanecarboxylic acid—a rigid,
lipophilic cyclohexyl-pentyl core and a polar, reactive carboxylic acid group—makes it a
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valuable molecule in diverse fields.

Materials Science: Liquid Crystal Intermediates

A primary application of this compound is as a key intermediate in the synthesis of liquid crystal
materials.[13][14] The rigid cyclohexane ring and the alkyl chain contribute to the formation of
mesophases, which are the basis for liquid crystal displays (LCDs).[13] The carboxylic acid
group provides a convenient handle for esterification reactions with various alcohol-containing
molecules to generate the final liquid crystal compounds with specific dielectric and optical
properties.[13][15] The trans configuration is crucial as it provides a linear, rod-like molecular
shape necessary for liquid crystalline behavior.

Drug Development and Medicinal Chemistry

In the realm of drug development, the carboxylic acid functional group is a common
pharmacophore. However, its properties can sometimes lead to poor metabolic stability or
membrane permeability. The lipophilic and rigid cyclohexyl scaffold provided by trans-4-
Pentylcyclohexanecarboxylic acid can be used to construct molecules with desirable
pharmacological profiles.

A notable example is its use as a building block in the synthesis of potential antimalarial
agents. Researchers have utilized trans-4-Pentylcyclohexanecarboxylic acid in the
preparation of inhibitors targeting Plasmepsin I, a key enzyme in the life cycle of the malaria
parasite, Plasmodium falciparum.[16] In this context, the cyclohexylpentyl moiety serves as a
lipophilic group designed to interact with hydrophobic pockets in the enzyme's active site.

Click to download full resolution via product page

Conclusion

trans-4-Pentylcyclohexanecarboxylic acid is a compound of significant industrial and
academic interest. Its well-defined structure and stereochemistry, coupled with its versatile
reactivity, make it an important component in the development of advanced materials and a
valuable scaffold for the design of new therapeutic agents. The protocols and data presented in
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this guide offer a robust foundation for researchers and developers working with this molecule,
ensuring both scientific rigor and practical applicability.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?
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